Cas no 1353859-00-3 (CX-6258 hydrochloride)

• Product Name: CX-6258 hydrochloride
• CAS No: 1353859-00-3
• MF: C₂₆H₂₅Cl₂N₃O₃
• MW: 498.401004552841
• MDL: MFCD28137787
• CID: 2084902
• Update Time: 2025-06-26

CX-6258 hydrochloride Chemical and Physical Properties

Names and Identifiers

• CX-6258
• 2H-​Indol-​2-​one, 5-​chloro-​3-​[[5-​[3-​[(hexahydro-​4-​methyl-​1H-​1,​4-​diazepin-​1-​yl)​carbonyl]​phenyl]​-​2-​furanyl]​methylene]​-​1,​3-​dihydro-​, hydrochloride (1:1)​, (3E)​-
• CX-6258HCL
• CX-6258 hydrochloride
• (E)-5-Chloro-3-((5-(3-(4-methyl-1,4-diazepane-1-carbonyl)phenyl)furan-2-yl)methylene)indolin-2-one hydrochloride

• MDL： MFCD28137787
• Inchi： 1S/C26H24ClN3O3.ClH/c1-29-10-3-11-30(13-12-29)26(32)18-5-2-4-17(14-18)24-9-7-20(33-24)16-22-21-15-19(27)6-8-23(21)28-25(22)31;/h2,4-9,14-16H,3,10-13H2,1H3,(H,28,31);1H/b22-16+;
• InChI Key： YYIMMVXTWBIEAG-YHLMHSEJSA-N
• SMILES： ClC1C=CC2=C(C=1)/C(/C(N2)=O)=C\C1=CC=C(C2=CC=CC(=C2)C(N2CCN(C)CCC2)=O)O1.Cl

CX-6258 hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD764814)

Additional information on CX-6258 hydrochloride

CX-6258 Hydrochloride: A Comprehensive Overview

CX-6258 hydrochloride, also identified by its CAS number 1353859-00-3, is a compound of significant interest in the field of chemical research and development. This compound has garnered attention due to its unique properties and potential applications in various industries. Recent studies have highlighted its role in advancing materials science, pharmaceuticals, and other related fields. This article delves into the latest research findings, structural characteristics, and potential uses of CX-6258 hydrochloride, providing a detailed analysis of its significance in contemporary scientific discourse.

The structural composition of CX-6258 hydrochloride is a key factor in understanding its behavior and functionality. Researchers have employed advanced spectroscopic techniques to elucidate its molecular structure, revealing a complex arrangement of atoms that contribute to its distinctive chemical properties. The compound's ability to form stable bonds under varying conditions has made it a valuable component in the synthesis of advanced materials. For instance, recent experiments have demonstrated its effectiveness in enhancing the mechanical properties of polymers, a finding that has significant implications for the development of high-performance materials.

In the pharmaceutical sector, CX-6258 hydrochloride has shown promise as a potential drug candidate. Preclinical studies have indicated that it exhibits selective binding affinity to specific cellular receptors, suggesting its potential use in treating various medical conditions. Furthermore, its ability to cross biological membranes efficiently makes it a strong candidate for drug delivery systems. Ongoing clinical trials are exploring its efficacy in treating neurodegenerative diseases, where it has demonstrated remarkable results in reducing oxidative stress and inflammation.

The synthesis of CX-6258 hydrochloride involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, significantly improving yield and purity. These improvements have not only enhanced the scalability of production but also reduced costs, making it more accessible for large-scale applications. The compound's synthesis is particularly notable for its use of environmentally friendly reagents, aligning with current trends toward sustainable chemical practices.

Another area where CX-6258 hydrochloride has made a notable impact is in catalysis. Its unique electronic properties make it an effective catalyst in various organic reactions, including those involved in the production of fine chemicals and agrochemicals. Recent studies have highlighted its ability to accelerate reaction rates while maintaining high selectivity, which is crucial for industrial applications. This property has led to its adoption in several industrial processes, where it has proven to be more efficient than traditional catalysts.

Despite its numerous advantages, the use of CX-6258 hydrochloride is not without challenges. One major concern is its stability under certain environmental conditions, which can affect its performance over time. Researchers are actively exploring methods to enhance its stability without compromising its other desirable properties. Additionally, regulatory considerations must be taken into account when developing applications for this compound, particularly in the pharmaceutical and food industries.

In conclusion, CX-6258 hydrochloride (CAS No: 1353859-00-3) represents a groundbreaking advancement in chemical innovation. Its versatile properties and wide-ranging applications make it a subject of intense scientific interest. As research continues to uncover new insights into its capabilities, it is poised to play an increasingly important role in shaping future technologies and therapeutic solutions.